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Compound of Interest

Compound Name: 3-Oxodecanoyl-CoA

Cat. No.: B1248910 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for 3-Oxodecanoyl-CoA was found. The

following guidance is based on general laboratory safety protocols for handling similar

biochemical reagents. Always consult your institution's safety officer for specific handling and

disposal procedures.

This guide provides essential, immediate safety and logistical information for researchers,

scientists, and drug development professionals working with 3-Oxodecanoyl-CoA. It includes

operational and disposal plans with procedural, step-by-step guidance to ensure safe handling

and minimize risk.

Quantitative Data Summary
While a comprehensive toxicological profile for 3-Oxodecanoyl-CoA is not available, the

following table summarizes key physical and chemical properties.

Property Value Source

Molecular Formula C₃₁H₅₂N₇O₁₈P₃S PubChem

Molecular Weight 927.76 g/mol PubChem

Appearance Solid (Assumed) N/A

Storage Temperature -20°C
General recommendation for

similar compounds
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Operational Plan: Step-by-Step Guidance for Safe
Handling
This operational plan provides a procedural workflow for handling 3-Oxodecanoyl-CoA from

receipt to disposal, ensuring the safety of laboratory personnel and the integrity of the

compound.

Receiving and Storage
Inspect: Upon receipt, visually inspect the container for any signs of damage or leakage.

Verify: Confirm that the product name and quantity match the order.

Storage: Store the compound in a tightly sealed container at -20°C in a designated and

labeled area, away from incompatible materials.

Personal Protective Equipment (PPE)
A risk assessment should be conducted to determine the appropriate level of PPE.[1] However,

the following are generally recommended:

Eye Protection: Wear safety glasses with side shields or goggles.

Hand Protection: Wear nitrile or neoprene gloves.[1] Ensure to change gloves frequently,

especially if they become contaminated.

Body Protection: A lab coat or disposable gown is required to protect street clothes.[1]

Respiratory Protection: If there is a risk of aerosolization, use a fit-tested N95 respirator or

work within a certified chemical fume hood.

Handling and Preparation of Solutions
Designated Area: All handling of 3-Oxodecanoyl-CoA should be performed in a designated

area, such as a chemical fume hood or a specific bench space, to minimize the risk of

contamination and exposure.
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Weighing: If weighing the solid compound, do so in a chemical fume hood or a balance

enclosure to prevent inhalation of any dust.

Dissolving: When preparing solutions, add the solvent to the solid slowly to avoid splashing.

Labeling: All containers with 3-Oxodecanoyl-CoA, whether in solid form or in solution, must

be clearly labeled with the compound name, concentration, date, and any relevant hazard

warnings.

Spill and Emergency Procedures
Small Spills: For small spills, absorb the material with an inert absorbent material, and place

it in a sealed container for disposal. Clean the spill area with an appropriate solvent.

Large Spills: In the event of a large spill, evacuate the area and alert your laboratory

supervisor and institutional EHS.

Eye Contact: If the compound comes into contact with the eyes, immediately flush with

copious amounts of water for at least 15 minutes and seek medical attention.

Skin Contact: In case of skin contact, wash the affected area thoroughly with soap and water.

Remove contaminated clothing.

Inhalation: If inhaled, move to fresh air. If breathing becomes difficult, seek medical attention.

Ingestion: If ingested, rinse the mouth with water and seek immediate medical attention. Do

not induce vomiting.

Disposal Plan
All waste containing 3-Oxodecanoyl-CoA must be disposed of in accordance with local, state,

and federal regulations.

Waste Identification: Although not classified as a hazardous waste based on available

information, it is prudent to handle it as a chemical waste.

Solid Waste: Collect solid waste, including contaminated consumables (e.g., pipette tips,

tubes, gloves), in a designated, labeled, and sealed waste container.
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Liquid Waste: Collect liquid waste in a clearly labeled, sealed, and chemically compatible

container. Do not mix with other waste streams unless compatibility is known.

Disposal Route: Dispose of the waste through your institution's chemical waste management

program. Do not pour down the drain.

Visualizations
Safe Handling Workflow
The following diagram illustrates the step-by-step process for safely handling 3-Oxodecanoyl-
CoA in a laboratory setting.
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Safe Handling Workflow for 3-Oxodecanoyl-CoA

Preparation

Handling

Post-Handling

Receive and Inspect Shipment

Store at -20°C

Don Appropriate PPE

Weigh Solid in Fume Hood

Prepare Solution

Label All Containers

Decontaminate Work Area

Segregate Waste

Dispose of Waste via EHS
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Hierarchy of Controls for Exposure Minimization

Elimination/Substitution
(Most Effective)

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment (PPE)
(e.g., Gloves, Goggles)

(Least Effective)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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